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Ethacizine is a class Ic antiarrhythmic agent, which indicates it has potent sodium-channel blocking

properties [1] [2].

Primary Mechanism of Action: The drug primarily works by blocking sodium channels in cardiac

cells. This inhibition slows down the conduction of electrical impulses within the heart, particularly by
markedly slowing the phase 0 depolarization of the cardiac action potential. This effect prevents the

rapid and erratic electrical signals that cause arrhythmias [2].
Secondary Action: Ethacizine also has a minor effect on potassium channels, which aids in

stabilizing the cardiac rhythm by prolonging the repolarization phase [2].
Electrophysiological Effects: The combined ion channel effects result in a prolonged refractory

period, making it difficult for the heart tissue to respond to premature impulses. Clinically, this
manifests on an ECG as a significant increase in the PQ and QRS intervals [3].

Clinical Efficacy Data

The following table summarizes key efficacy findings from clinical studies. Please note that this data is from

historical studies conducted in the 1980s.

Parameter Result / Effect Study Details

Ventricular Premature
Beats (VPBs)

Reduction from 17,263/24h

(placebo) to 3,458/24h (p<0.001)
[3]

Acute drug testing & short-term therapy

(3-14 days) [3]
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Parameter Result / Effect Study Details

Suppression of
Couplets & VT*

90% suppression in 94% & 96%
of patients, respectively [3]

Acute drug testing & short-term therapy
(3-14 days) [3]

Overall
Antiarrhythmic
Efficacy

81% effectiveness in suppressing
chronic ventricular rhythm

disorders [4]

Comparative study of 30 patients with
frequent extrasystoles, bigeminy, and

VT runs [4]

Therapeutic Plasma
Concentration

Minimum: 73 ± 27 ng/ml; Peak:

354 ± 77 ng/ml [3]

Blood plasma concentration measured

110-120 mins post-administration [3]

*VT: Ventricular Tachycardia

Pharmacokinetic Profile

The table below outlines the basic pharmacokinetic parameters of Ethacizine. A 2020 study noted that these

parameters can be significantly altered under conditions of antiorthostatic hypokinesia (a model for

microgravity effects), but they are presented here under normal conditions [1] [5].

Parameter Value / Description

Bioavailability ~40% (oral) [1]

Protein Binding 90% [1]

Metabolism Extensive hepatic metabolism via N-de-ethylation, sulphoxidation, N-10 amide
hydrolysis, and aromatic hydroxylation [1] [6]

Elimination Half-
life

2.5 hours [1]

Safety and Tolerability
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In clinical studies, Ethacizine was generally well-tolerated with no significant side effects reported [3].

However, its profile is consistent with class Ic antiarrhythmics.

Contraindications: Includes known hypersensitivity, significant structural heart disease, severe heart
failure, or marked hypotension [2].

Drug Interactions: Co-administration with other antiarrhythmic drugs (Class IA or III) can potentiate
effects and increase the risk of proarrhythmic events. Concomitant use of CYP3A4 inhibitors or

inducers can significantly alter Ethacizine plasma concentrations [2].

Mechanistic Pathway

The following diagram illustrates the core pharmacodynamic pathway of Ethacizine and its cellular effects.
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Ethacizine's multi-channel blocking mechanism stabilizes cardiac rhythm.

Limitations and Future Research Needs

The available information has significant gaps for contemporary drug development purposes:

Dated Evidence: The core pharmacodynamic and efficacy data is from the 1980s. Modern validation
and more detailed receptor-level studies are not available in the search results.

Lacking Protocols: The search results provide summary conclusions but do not contain the detailed
experimental methodologies you requested.

Regional Approval: It is crucial to note that Ethacizine is primarily used in Russia and some CIS
countries and is not approved by regulatory agencies like the FDA [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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